Cas no 53784-33-1 (2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide)

• Product Name: 2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide
• CAS No: 53784-33-1
• MF: C₁₁H₁₅N₃O₇
• MW: 301.252702951431
• MDL: MFCD00275356
• CID: 384168
• PubChem ID: 329760389
• Update Time: 2025-10-30

2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide Chemical and Physical Properties

Names and Identifiers

• b-D-Xylopyranosyl azide,2,3,4-triacetate
• [(3R,4S,5R,6R)-4,5-diacetyloxy-6-azidooxan-3-yl] acetate
• 2,3,4-TRI-O-ACETYL-BETA-D-XYLOPYRANOSYL AZIDE
• 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide
• 2,3,4-Tri-O-acetyl-
• 2,3,4-Tri-O-acetyl-&#946
• A-D-xylopyranosyl azide
• -D-xylopyranosyl azide
• 53784-33-1
• 2,3,4-TRI-O-ACETYL-b-D-XYLOPYRANOSYL AZIDE
• 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, >=98.0% (HPLC)
• LMAJKBXVWKPVDF-LMLFDSFASA-N
• ST50306943
• DTXSID10369332
• (2R,3R,4S,5R)-2-azidotetrahydro-2H-pyran-3,4,5-triyl triacetate
• 2,3,4-Tri-O-acetyl- beta -D-xylopyranosyl azide
• 2,3,4-tri-O-acetyl-1-azido-1-deoxy-beta-D-xylopyranose
• G84721
• (2R,3R,4S,5R)-4,5-BIS(ACETYLOXY)-2-AZIDOOXAN-3-YL ACETATE
• 2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide

• MDL： MFCD00275356
• Inchi： 1S/C11H15N3O7/c1-5(15)19-8-4-18-11(13-14-12)10(21-7(3)17)9(8)20-6(2)16/h8-11H,4H2,1-3H3/t8-,9+,10-,11-/m1/s1
• InChI Key： LMAJKBXVWKPVDF-LMLFDSFASA-N
• SMILES： O1C[C@H]([C@@H]([C@H]([C@@H]1N=[N+]=[N-])OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 301.09100
• Monoisotopic Mass: 301.09099983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.3759 (rough estimate)
• Melting Point: 84°C
• Boiling Point: 442.39°C (rough estimate)
• Refractive Index: 1.4930 (estimate)
• PSA: 137.88000
• LogP: -0.09914

2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide

Recent Advances in the Application of 2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide (CAS: 53784-33-1) in Chemical Biology and Medicinal Research

The compound 2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide (CAS: 53784-33-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This molecule, characterized by its acetyl-protected ribopyranosyl scaffold and reactive azide group, serves as a key intermediate in the synthesis of various bioactive compounds, including nucleoside analogs and glycoconjugates. Recent studies have explored its potential in drug discovery, bioconjugation, and targeted delivery systems, highlighting its importance in advancing therapeutic strategies.

One of the most notable applications of 2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide is its role in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Researchers have leveraged this property to develop novel glycoconjugates with enhanced stability and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this azide derivative into a series of glyco-modified anticancer agents, resulting in improved tumor-targeting efficacy and reduced off-target effects.

In addition to its utility in click chemistry, 2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide has been employed in the synthesis of nucleoside analogs with antiviral and antitumor properties. A recent investigation in Bioorganic & Medicinal Chemistry Letters reported the development of ribose-modified nucleoside prodrugs using this compound as a key building block. The study revealed that the acetyl-protected azide group facilitated efficient functionalization, enabling the creation of derivatives with potent inhibitory activity against viral polymerases.

Furthermore, advancements in bioconjugation techniques have expanded the scope of 2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide in targeted drug delivery. A 2024 preprint on ChemRxiv detailed its use in the design of antibody-drug conjugates (ADCs), where the azide moiety served as a linker for site-specific attachment of cytotoxic payloads. This approach minimized heterogeneity and enhanced the therapeutic index of the resulting ADCs, showcasing the compound's potential in precision medicine.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scalability of 2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide. Recent efforts have focused on green chemistry approaches, such as enzymatic catalysis and solvent-free reactions, to improve yield and reduce environmental impact. A 2023 review in ACS Sustainable Chemistry & Engineering highlighted these innovations, emphasizing their relevance to large-scale pharmaceutical production.

In conclusion, 2,3,4-Tri-O-acetyl-b-D-ribopyranosyl azide (CAS: 53784-33-1) continues to be a valuable tool in chemical biology and medicinal research. Its multifaceted applications in click chemistry, nucleoside analog synthesis, and bioconjugation underscore its importance in modern drug discovery. Future research is expected to further explore its potential in emerging areas such as PROTACs (proteolysis-targeting chimeras) and RNA-based therapeutics, solidifying its role as a cornerstone of innovative therapeutic development.